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Compound of Interest

Compound Name: tert-Butyl 4-aminobenzoate

Cat. No.: B108570 Get Quote

An In-depth Technical Guide to tert-Butyl 4-aminobenzoate

CAS Number: 18144-47-3

This technical guide provides a comprehensive overview of tert-Butyl 4-aminobenzoate, a

key chemical intermediate in various fields of research and development. This document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its properties, synthesis, and applications.

Chemical and Physical Properties
tert-Butyl 4-aminobenzoate is a white to off-white crystalline solid.[1] It is characterized by the

presence of a tert-butyl ester functional group attached to a 4-aminobenzoate moiety.[1] This

structure imparts specific chemical properties that make it a valuable building block in organic

synthesis.

Table 1: Physical and Chemical Properties of tert-Butyl
4-aminobenzoate
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Property Value Reference

CAS Number 18144-47-3 [2]

Molecular Formula C₁₁H₁₅NO₂ [2]

Molecular Weight 193.24 g/mol [2]

Appearance White to almost white powder

Melting Point 108-110 °C

Boiling Point 322.4 °C at 760 mmHg [3]

Density 1.078 g/cm³ [3]

Solubility

Soluble in organic solvents

such as ethanol and acetone;

limited solubility in water.

[1]

Spectroscopic Data
The structural identity of tert-Butyl 4-aminobenzoate can be confirmed by various

spectroscopic techniques.

Table 2: Spectroscopic Data for tert-Butyl 4-
aminobenzoate
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Spectrum Type Peak Assignments Reference

¹H NMR (400 MHz, CDCl₃)

δ 7.79 (d, J=8.6 Hz, 2H, Ar-H),

6.61 (d, J=8.6 Hz, 2H, Ar-H),

4.00 (br s, 2H, NH₂), 1.56 (s,

9H, C(CH₃)₃)

[2]

¹³C NMR (100 MHz, CDCl₃)

δ 165.9 (C=O), 150.4 (Ar-C),

131.3 (Ar-CH), 121.7 (Ar-C),

113.7 (Ar-CH), 80.0 (C(CH₃)₃),

28.3 (C(CH₃)₃)

[2]

Infrared (IR)

νₘₐₓ 3415, 3345, 3235, 2972,

1682, 1598, 1367, 1287, 1154,

1115 cm⁻¹

[2]

Applications in Research and Development
tert-Butyl 4-aminobenzoate is a versatile intermediate with applications in several areas:

Pharmaceutical Synthesis: It serves as a crucial building block in the synthesis of various

pharmaceutical compounds, including local anesthetics and anti-inflammatory agents.[3][4]

Peptide Synthesis: The tert-butyl ester group can function as a protecting group for the

carboxylic acid moiety of the amino acid, preventing it from participating in unwanted side

reactions during peptide coupling.

Agrochemicals: It is utilized in the development of new agrochemicals.

Cosmetics: Its UV-absorbing properties make it a useful ingredient in sunscreen

formulations.[4]

Polymer Chemistry: It is used as a monomer in the production of polymers with enhanced

thermal stability and mechanical properties.[4]

Experimental Protocols
Synthesis of tert-Butyl 4-aminobenzoate
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A common method for the synthesis of tert-Butyl 4-aminobenzoate is the reduction of tert-

butyl 4-nitrobenzoate.[2]

Materials:

tert-Butyl 4-nitrobenzoate

Methanol (MeOH)

10% Palladium on carbon (Pd/C)

Hydrogen gas (H₂)

Nitrogen gas (N₂)

Celite

Procedure:

Dissolve tert-butyl 4-nitrobenzoate (4.75 g, 21.279 mmol) in methanol (200 ml).

Carefully add 10% Pd/C (475 mg, 0.1 equiv. w/w) to the solution.

Evacuate the reaction flask and purge with nitrogen gas.

Re-evacuate the flask and purge with hydrogen gas.

Stir the mixture vigorously under a hydrogen atmosphere for 5 hours, or until the reaction is

complete (monitored by TLC).

Filter the mixture through a pad of Celite to remove the Pd/C catalyst.

Evaporate the solvent from the filtrate under reduced pressure to yield the product as a white

solid (4.11 g, 21.269 mmol, quantitative yield).[2]

Visualizations
Logical Relationship in Synthesis
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The following diagram illustrates the role of tert-Butyl 4-aminobenzoate as a key intermediate

in the synthesis of more complex molecules.
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Caption: Role of tert-Butyl 4-aminobenzoate in synthesis.

Experimental Workflow: Synthesis of tert-Butyl 4-
aminobenzoate
This diagram outlines the key steps in the synthesis of tert-Butyl 4-aminobenzoate from its

nitro precursor.
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Caption: Synthesis workflow of tert-Butyl 4-aminobenzoate.
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Safety and Handling
tert-Butyl 4-aminobenzoate is classified as a hazardous substance. It is crucial to handle this

chemical with appropriate safety precautions.

Hazard Classifications: Eye Irritant 2, Skin Irritant 2, Specific Target Organ Toxicity - Single

Exposure 3 (Respiratory system).

Precautionary Statements: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash

hands and skin thoroughly after handling. Wear protective gloves, eye protection, and face

protection.[1]

First Aid: In case of inhalation, move the person to fresh air. For skin contact, wash off with

soap and plenty of water. In case of eye contact, rinse cautiously with water for several

minutes. If swallowed, rinse mouth with water. In all cases of exposure, consult a physician.

[1]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container. It is

sensitive to carbon dioxide and air.[1]

This technical guide provides essential information for the safe and effective use of tert-Butyl
4-aminobenzoate in a laboratory setting. For more detailed safety information, always refer to

the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [tert-Butyl 4-aminobenzoate CAS number and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108570#tert-butyl-4-aminobenzoate-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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